Cas no 77741-66-3 ((E)-3-(3-methylthiophen-2-yl)acrylic acid)

• Product Name: (E)-3-(3-methylthiophen-2-yl)acrylic acid
• CAS No: 77741-66-3
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD00209366
• CID: 568090
• Update Time: 2025-05-21

(E)-3-(3-methylthiophen-2-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylthiophen-2-yl)acrylic acid
• (2E)-3-(3-methyl-2-thienyl)acrylic acid
• (E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid
• 2-Propenoic acid,3-(3-methyl-2-thienyl)-
• 3-(3-Methyl-2-thienyl)acrylic acid
• 3-(3-Methyl-thiophen-2-yl)-acrylic acid
• (2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid
• 3-(3-Methyl-2-thienyl)-2-propenoic acid
• (E)-3-(3-methylthiophen-2-yl)acrylic acid

• MDL： MFCD00209366
• Inchi： 1S/C8H8O2S/c1-6-4-5-11-7(6)2-3-8(9)10/h2-5H,1H3,(H,9,10)/b3-2+
• InChI Key： AUFDGOVNVKDTEB-NSCUHMNNSA-N
• SMILES： S1C=CC(C)=C1/C=C/C(=O)O

Computed Properties

• Exact Mass: 168.02500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2

Experimental Properties

• PSA: 65.54000
• LogP: 2.15430

(E)-3-(3-methylthiophen-2-yl)acrylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (E)-3-(3-methylthiophen-2-yl)acrylic acid

Recent Advances in the Study of (E)-3-(3-methylthiophen-2-yl)acrylic acid (CAS: 77741-66-3) in Chemical Biology and Pharmaceutical Research

(E)-3-(3-methylthiophen-2-yl)acrylic acid (CAS: 77741-66-3) is a thiophene-based acrylic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its conjugated double bond system and methyl-substituted thiophene ring, exhibits unique chemical properties that make it a promising scaffold for the design of bioactive molecules. Recent studies have explored its role as a building block for the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug discovery.

One of the most notable advancements in the study of (E)-3-(3-methylthiophen-2-yl)acrylic acid is its incorporation into hybrid molecules designed to target specific biological pathways. Researchers have successfully coupled this compound with other pharmacophores to enhance its bioactivity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (E)-3-(3-methylthiophen-2-yl)acrylic acid exhibited potent inhibitory effects against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study highlighted the compound's ability to modulate enzyme activity through non-covalent interactions, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, (E)-3-(3-methylthiophen-2-yl)acrylic acid has shown promise in antimicrobial applications. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound displayed significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and other drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism that differs from traditional antibiotics and may reduce the likelihood of resistance development.

The compound's potential in cancer research has also been a focus of recent studies. Molecular docking simulations and in vitro assays have demonstrated that (E)-3-(3-methylthiophen-2-yl)acrylic acid derivatives can interact with various oncogenic targets, including protein kinases and transcription factors. A 2024 study in the European Journal of Medicinal Chemistry reported that specific analogs of this compound induced apoptosis in several cancer cell lines while showing minimal toxicity to normal cells, suggesting a favorable therapeutic window.

From a synthetic chemistry perspective, recent advancements have improved the efficiency of producing (E)-3-(3-methylthiophen-2-yl)acrylic acid and its derivatives. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions and organocatalytic approaches, have been developed to streamline the synthesis process and increase yields. These methodological improvements are crucial for scaling up production and facilitating further biological evaluation of this compound class.

Looking forward, researchers anticipate that (E)-3-(3-methylthiophen-2-yl)acrylic acid will continue to serve as a valuable scaffold for drug discovery. Current efforts are focused on optimizing its pharmacokinetic properties, particularly its metabolic stability and bioavailability, to enhance its therapeutic potential. Additionally, computational approaches are being employed to design more potent and selective derivatives based on structure-activity relationship studies. As these investigations progress, (E)-3-(3-methylthiophen-2-yl)acrylic acid and its analogs may emerge as important candidates for addressing various unmet medical needs in inflammation, infection, and oncology.